Cas no 162247-15-6 (Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)-)

• Product Name: Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)-
• CAS No: 162247-15-6
• MF: C₉H₁₁BrMgO
• MW: 239.392042398453
• MDL: MFCD18253655
• CID: 1343559
• PubChem ID: 15189160
• Update Time: 2025-06-14

Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)-
• magnesium,1-methoxy-3,5-dimethylbenzene-4-ide,bromide
• 4-Methoxy-2,6-dimethylphenylmagnesium bromide, 0.5M THF
• 162247-15-6
• (4-methoxy-2,6-dimethylphenyl)magnesium bromide, 0.50 M in THF
• (4-methoxy-2,6-dimethylphenyl)magnesium bromide, 0.50 M in 2-MeTHF

• MDL： MFCD18253655
• Inchi： 1S/C9H11O.BrH.Mg/c1-7-4-8(2)6-9(5-7)10-3;;/h5-6H,1-3H3;1H;/q-1;;+2/p-1
• InChI Key： CVDRXIXPRQZULD-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C)C1C=C(C)[C-]=C(C)C=1

Computed Properties

• Exact Mass: 237.98433
• Monoisotopic Mass: 237.98437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)-

Exploring the Properties and Applications of Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- (CAS No. 162247-15-6)

In the realm of organometallic chemistry, Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- (CAS No. 162247-15-6) stands out as a compound of significant interest due to its unique structural and reactive properties. This compound, often referred to in scientific literature as a Grignard reagent derivative, plays a pivotal role in synthetic organic chemistry, particularly in the formation of carbon-carbon bonds. Researchers and industrial chemists alike are increasingly exploring its potential in pharmaceutical intermediates and advanced material synthesis, aligning with the growing demand for sustainable and efficient chemical processes.

The molecular structure of Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- features a magnesium center bonded to a bromine atom and an aromatic ring substituted with methoxy and methyl groups. This configuration grants the compound remarkable stability and reactivity, making it a versatile tool in cross-coupling reactions and nucleophilic additions. Recent studies highlight its utility in constructing complex molecular frameworks, a topic frequently searched in academic databases like SciFinder and Reaxys. Keywords such as "Grignard reagent applications" and "organomagnesium compound uses" reflect the compound's relevance in modern synthetic methodologies.

One of the most compelling aspects of Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- is its role in green chemistry initiatives. As industries strive to reduce environmental impact, this compound's ability to facilitate high-yield reactions with minimal byproducts aligns with the principles of atom economy and waste reduction. Online forums and research platforms often feature discussions on optimizing its synthesis to lower energy consumption, addressing queries like "how to improve Grignard reagent efficiency" or "sustainable organometallic catalysts." These trends underscore the compound's alignment with global sustainability goals.

Beyond laboratory-scale applications, Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- has garnered attention in the development of functional materials. Its incorporation into polymers and coatings has been explored for enhancing thermal stability and mechanical properties. Searches for "organomagnesium compounds in material science" and "high-performance additives" reveal a niche yet growing interest in this area. The compound's compatibility with diverse substrates makes it a candidate for innovations in electronics and nanotechnology, where precision and reliability are paramount.

Safety and handling protocols for Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- are another focal point for users. While not classified as hazardous under standard regulations, proper storage under inert atmospheres and avoidance of moisture are critical to maintaining its reactivity. Frequently asked questions such as "best practices for handling air-sensitive reagents" or "stabilizing Grignard compounds" highlight the practical challenges chemists face. Educational resources and vendor guidelines often emphasize these aspects to ensure safe and effective usage.

In summary, Magnesium, bromo(4-methoxy-2,6-dimethylphenyl)- (CAS No. 162247-15-6) exemplifies the intersection of traditional organometallic chemistry and contemporary scientific demands. Its applications span from drug discovery to advanced materials, resonating with trends like "precision synthesis" and "eco-friendly catalysis." As research continues to uncover new potentials, this compound remains a cornerstone in the toolkit of modern chemists, bridging innovation with practicality.